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Compound of Interest

Compound Name:
3-Chloro-4-hydroxy-7-

methoxyquinoline

CAS No.: 1203579-66-1

Cat. No.: B598194

Get Quote

This guide outlines the critical safety, logistical, and operational protocols for handling 3-
Chloro-4-hydroxy-7-methoxyquinoline (CAS 1203579-66-1).[1][2] It is designed for

researchers and scale-up chemists requiring immediate, actionable data.[1][2]

Part 1: Executive Hazard Assessment
Compound Identity:

Chemical Name: 3-Chloro-4-hydroxy-7-methoxyquinoline (also known as 3-chloro-7-

methoxyquinolin-4-ol)[1][2]

CAS Number: 1203579-66-1[1][2][3][4][5][6]

Physical State: Solid (Crystalline powder)

Primary Application: Pharmaceutical intermediate (building block for tyrosine kinase

inhibitors).[2]
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Risk Profile (GHS Classification): While specific toxicological data for this exact intermediate is

often limited in public databases, its structural analogs (chlorinated hydroxyquinolines)

consistently exhibit the following hazards. You must apply the Precautionary Principle and treat

this as a high-potency intermediate.

Hazard Class H-Code Description
Operational
Implication

Acute Toxicity (Oral) H302
Harmful if swallowed.

[1][2]

No open-bench

weighing; strict

hygiene.[1][2]

Skin Irritation H315
Causes skin irritation.

[1][2][7]

Direct contact will

cause

dermatitis/burns.[1][2]

Eye Irritation H319
Causes serious eye

irritation.[1][2][7]

Dust is corrosive to

corneal tissue.[1][2]

STOT-SE (Resp) H335
May cause respiratory

irritation.[1][2]

Critical: Inhalation of

fine dust triggers

mucosal inflammation.

[1][2]

Part 2: The PPE Protocol (Personal Protective
Equipment)
Standard "lab safety" is insufficient for halogenated quinoline intermediates due to their

potential for rapid skin absorption and mucous membrane irritation.[1][2]

PPE Specifications Table
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Component
Minimum
Specification

Technical Rationale
Replacement
Protocol

Hand Protection

Double Nitrile Gloves

(min 5 mil outer, 4 mil

inner).[1][2]

Avoid Latex.

Chlorinated organics

can permeate latex

rapidly.[1][2] Double

gloving creates a

sacrificial outer layer

against solvent

vehicles (e.g.,

DMSO/DMF).

Change outer glove

immediately upon

splash or every 2

hours of handling.[1]

[2]

Eye Protection

Chemical Goggles

(Indirect Vented) or

Face Shield over

Safety Glasses.[2]

Fine organic powders

drift.[1][2] Standard

safety glasses allow

dust entry from the

sides/top, leading to

severe ocular

irritation.

Decontaminate

immediately if dust

settles on the lens.[1]

[2]

Respiratory

N95 / P100 Respirator

(if outside hood) or

Fume Hood (Primary).

[2]

The 3-chloro

substitution increases

lipophilicity, enhancing

bioavailability if

inhaled.[1][2] Dust

control is paramount.

[1][2]

Replace disposable

respirators daily or if

breathing resistance

increases.[1][2]

Body Defense

Tyvek® Lab Coat

(Disposable) or

Chemical Apron.[2]

Cotton lab coats trap

dust in fibers, creating

a secondary exposure

source later. Tyvek

sheds particles.[1][2]

Dispose of as solid

chemical waste if

visibly contaminated.

[1][2]

Part 3: Operational Workflow & Logistics
Handling this compound requires a "Closed Loop" mindset to prevent cross-contamination.[1]

[2]
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Figure 1: Operational workflow for handling 3-Chloro-4-hydroxy-7-methoxyquinoline,

emphasizing containment at the weighing stage.

Step-by-Step Handling Procedures
1. Weighing & Transfer (The High-Risk Step)[1][2]

Static Control: Fine quinoline powders are prone to static charge.[1][2] Use an ionizing fan or

anti-static gun inside the fume hood to prevent "flying powder."[1][2]

Technique: Do not use a spatula directly from the stock bottle. Pour a small amount into a

secondary container (weigh boat) to avoid contaminating the main stock.

Solvent Trap: If dissolving in DMSO or DMF, add the solvent to the solid in the vial to

minimize dust generation.

2. Reaction Monitoring

Solubility: This compound has low water solubility.[1][2] It dissolves readily in polar aprotic

solvents (DMSO, DMF, NMP).

Reactivity: The 4-hydroxy group is tautomeric (quinolinone form).[1][2] The 3-chloro position

is relatively stable but can participate in metal-catalyzed cross-couplings.[1][2]

3. Cleanup & Decontamination

Dry Cleanup First: If powder spills, do not spray water immediately. This spreads the

chemical.[1][2] Use a chemically compatible vacuum (HEPA) or sweep gently with a dry

brush into a dustpan.[2]
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Wet Wipe: After removing the bulk solid, wipe the surface with a 10% ethanol/water solution,

followed by soap and water.

Part 4: Disposal & Emergency Response
Waste Management:

Stream:Halogenated Organic Waste.[1][2] Do not mix with general organic waste if your

facility segregates halogens (due to the Chlorine atom).[2]

Solids: Contaminated gloves, weigh boats, and paper towels must go into the Hazardous

Solid Waste drum, not the trash.

Emergency First Aid:

Eye Contact: Flush immediately with water for 15 minutes.[1][2] Hold eyelids open. Seek

medical attention—quinolines can cause corneal damage.[1][2]

Skin Contact: Wash with soap and water.[1][2] Do not use alcohol/solvents on skin

(increases absorption).[2]

Inhalation: Move to fresh air. If wheezing occurs, support breathing and contact emergency

services.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[bldpharm.com]
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4. 426842-72-0,3-Chloro-4-hydroxy-6-methoxyquinoline,1204810-92-3,3-Chloro-4-hydroxy-
6-methylquinoline, CAS [m.chemicalbook.com]

5. Suzhou Rovathin Foreign Trade Co.,Ltd. [rovathin.com]

6. sostie.com [sostie.com]

7. chemos.de [chemos.de]
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handling-3-chloro-4-hydroxy-7-methoxyquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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